5-(2,3-Dimethylphenyl)picolinic acid, 95%

• IUPAC Name: 5-(2,3-dimethylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C14H13NO2/c1-9-4-3-5-12(10(9)2)11-6-7-13(14(16)17)15-8-11/h3-8H,1-2H3,(H,16,17)
• InChI Key: XKFBEPXHYKHHLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CN=C(C=C2)C(=O)O)C
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol

Description

5-(2,3-Dimethylphenyl)picolinic acid (5-DMPPA) is a naturally occurring organic compound with a wide range of applications in the scientific field. It is a white to off-white powder with a melting point of about 124°C and a boiling point of about 270°C. 5-DMPPA is used in a variety of research studies, including those in biochemistry, pharmacology, and toxicology, as well as in laboratory experiments.

Scientific Research Applications

5-(2,3-Dimethylphenyl)picolinic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various compounds, such as 2-hydroxy-3-methyl-3-phenylpyridine and 4-methyl-2-phenyl-2-oxazoline. It is also used as a ligand in the synthesis of metal complexes, such as cobalt(II) and nickel(II) complexes. In addition, 5-(2,3-Dimethylphenyl)picolinic acid, 95% is used in the synthesis of various pharmaceuticals, such as anti-inflammatory agents and antifungal agents.

Mechanism of Action

5-(2,3-Dimethylphenyl)picolinic acid, 95% acts as an inhibitor of various enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It binds to the active sites of these enzymes, inhibiting their activity. This inhibition is thought to be due to the presence of the 5-(2,3-Dimethylphenyl)picolinic acid, 95% molecule, which is able to form hydrogen bonds with the active sites of the enzymes and thus block their activity.
Biochemical and Physiological Effects
5-(2,3-Dimethylphenyl)picolinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, 5-(2,3-Dimethylphenyl)picolinic acid, 95% has been found to have anti-inflammatory, antifungal, and antioxidant properties. It has also been found to possess neuroprotective and neuroregenerative properties.

Advantages and Limitations for Lab Experiments

The use of 5-(2,3-Dimethylphenyl)picolinic acid, 95% in laboratory experiments has several advantages and limitations. One advantage is that it is relatively inexpensive and easy to obtain. In addition, it is relatively stable and has a wide range of applications in scientific research. However, it can also be toxic in high concentrations and can cause skin irritation if handled improperly.

Future Directions

There are several potential future directions for research on 5-(2,3-Dimethylphenyl)picolinic acid, 95%. One potential direction is to further explore the biochemical and physiological effects of 5-(2,3-Dimethylphenyl)picolinic acid, 95%. This could include exploring its effects on other enzymes, such as proteases, and its potential applications in the treatment of various diseases. Another potential direction is to further explore its potential applications in the synthesis of various pharmaceuticals. Finally, further research could be done to explore the potential toxicity of 5-(2,3-Dimethylphenyl)picolinic acid, 95% and its potential interactions with other compounds.

Synthesis Methods

5-(2,3-Dimethylphenyl)picolinic acid, 95% can be synthesized through various methods, including the acid-catalyzed condensation of 2,3-dimethylphenol and picolinic acid. This reaction is carried out in the presence of an acid catalyst, such as sulfuric acid, and is typically performed at a temperature of around 120°C. The reaction is generally complete within 2-3 hours.